Cas no 69991-36-2 (1H-1,2,3-Diazaphosphole, 1,5-dimethyl-)

1H-1,2,3-Diazaphosphole, 1,5-dimethyl- structure
69991-36-2 structure
Product Name:1H-1,2,3-Diazaphosphole, 1,5-dimethyl-
CAS No:69991-36-2
MF:C4H7N2P
MW:114.085541009903
CID:1740548
PubChem ID:12486552
Update Time:2025-04-21

1H-1,2,3-Diazaphosphole, 1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Diazaphosphole, 1,5-dimethyl-
    • 1,5-dimethyldiazaphosphole
    • DTXSID80500053
    • 69991-36-2
    • 1,5-Dimethyl-1H-1,2,3-diazaphosphole
    • 1,5-Dimethyl-1H-[1,2,3]diazaphosphole
    • Inchi: 1S/C4H7N2P/c1-4-3-7-5-6(4)2/h3H,1-2H3
    • InChI Key: JLIQPZGAFMFSJH-UHFFFAOYSA-N
    • SMILES: P1C=C(C)N(C)N=1

Computed Properties

  • Exact Mass: 114.03481
  • Monoisotopic Mass: 114.034685229g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
  • LogP: 1.21140
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